1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione
Overview
Description
“1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione” is a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine rings are widely used by medicinal chemists to create compounds for the treatment of human diseases . The compound also contains an allyl group and a 4-ethylphenylamino group attached to the pyrrolidine ring.
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding mode to enantioselective proteins .Molecular Structure Analysis
The molecular structure of “1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione” is characterized by a pyrrolidine ring, an allyl group, and a 4-ethylphenylamino group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives can be influenced by steric factors . The reactions can also be influenced by the different stereoisomers and the spatial orientation of substituents .Scientific Research Applications
The compound “1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione” contains a pyrrolidine scaffold, which is a versatile structure in drug discovery due to its sp3 hybridization, contribution to stereochemistry, and increased three-dimensional coverage . While specific applications for this compound are not directly available in the search results, we can infer potential applications based on the general properties of pyrrolidine derivatives:
Enzyme Inhibition
Compounds with a pyrrolidine core have been studied for their ability to inhibit enzymes such as MMP-2 and MMP-9 . This suggests that our compound could be researched for similar enzyme inhibition properties.
Future Directions
The future directions for research on “1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione” could involve further investigation into its synthesis, biological activity, and potential applications in medicinal chemistry. The design of new pyrrolidine compounds with different biological profiles could also be a promising area of research .
properties
IUPAC Name |
3-(4-ethylanilino)-1-prop-2-enylpyrrolidine-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-3-9-17-14(18)10-13(15(17)19)16-12-7-5-11(4-2)6-8-12/h3,5-8,13,16H,1,4,9-10H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPXKRDDELMSWFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2CC(=O)N(C2=O)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Allyl-3-((4-ethylphenyl)amino)pyrrolidine-2,5-dione | |
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